Cas no 1245807-94-6 (Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate)

• Product Name: Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate
• CAS No: 1245807-94-6
• MF: C₈H₁₀F₃N₃O₅
• MW: 285.177312374115
• MDL: MFCD11109486
• CID: 2093146
• PubChem ID: 46856489
• Update Time: 2025-11-02

Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate
• Ethyl 5-(aminomethyl)-1,3,4-oxadiazol-2-carboxylate trifluoroacetic acid
• AK164874
• ETHYL 5-(AMINOMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLATE TRIFLUOROACETIC ACID
• C8H10F3N3O5
• SC2681
• AX8163818
• W8262
• ST24030630
• 1,3,4-Oxadiazole-2-carboxylic acid,5-(aminomethyl)
• Trifluoroacetic acid--ethyl 5
• Ethyl5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate2,2,2-trifluoroacetate
• AKOS015852822
• 1245807-94-6
• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(aminomethyl)-, ethyl ester, 2,2,2-trifluoroacetate (1:1)
• VZB80794
• J-521068
• DB-142407
• DB-012426
• DWNHEOATMIJKLV-UHFFFAOYSA-N
• ETHYL 5-(AMINOMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLATE; TRIFLUOROACETIC ACID
• ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate;2,2,2-trifluoroacetic acid
• BFB47966
• CS-0172333
• MFCD11109486
• Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate2,2,2-trifluoroacetate
• Trifluoroacetic acid--ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate (1/1)
• DTXSID70676877

• MDL： MFCD11109486
• Inchi： 1S/C6H9N3O3.C2HF3O2/c1-2-11-6(10)5-9-8-4(3-7)12-5;3-2(4,5)1(6)7/h2-3,7H2,1H3;(H,6,7)
• InChI Key： DWNHEOATMIJKLV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(C(=O)OCC)=NN=C1CN

Computed Properties

• Exact Mass: 285.057
• Monoisotopic Mass: 285.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129

Experimental Properties

• Color/Form: White to Yellow Solid

Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate

Comprehensive Guide to Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate (CAS No. 1245807-94-6)

Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate (CAS No. 1245807-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a 1,3,4-oxadiazole derivative, is widely used as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the oxadiazole ring and trifluoroacetate salt, make it a valuable building block in medicinal chemistry.

The CAS No. 1245807-94-6 compound is particularly notable for its role in the development of novel drug candidates. Researchers are increasingly exploring its potential in targeting enzymes and receptors involved in diseases such as cancer, inflammation, and microbial infections. The aminomethyl group and ethyl carboxylate moiety provide versatile sites for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In recent years, the demand for Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate has surged due to its applications in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are leveraging this compound to accelerate the discovery of new therapeutic agents, particularly in the fields of antiviral and antibacterial drug development. Its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, further enhances its utility in industrial and academic settings.

From a chemical perspective, the 1,3,4-oxadiazole scaffold is known for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. The trifluoroacetate counterion improves the compound's solubility in organic solvents, facilitating its use in various reaction conditions. These properties make CAS No. 1245807-94-6 a preferred choice for researchers working on structure-activity relationship (SAR) studies and lead optimization.

The synthesis of Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate typically involves the reaction of hydrazide derivatives with ethyl glyoxylate, followed by trifluoroacetylation. This process is optimized for high yield and purity, ensuring consistent performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the identity and quality of the final product.

Beyond pharmaceuticals, CAS No. 1245807-94-6 is also explored in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens up possibilities for creating advanced materials with unique electronic or catalytic properties. This interdisciplinary appeal underscores the compound's versatility and broad applicability.

As the scientific community continues to investigate 1,3,4-oxadiazole derivatives, Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate remains a focal point for innovation. Its role in addressing global health challenges, such as antimicrobial resistance and chronic diseases, highlights its relevance in contemporary research. With ongoing advancements in synthetic methodologies and computational modeling, the potential applications of this compound are expected to expand further.

For researchers and industry professionals seeking reliable sources of CAS No. 1245807-94-6, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. Proper storage conditions, typically under inert atmosphere and low temperatures, are recommended to maintain the compound's stability over time. Additionally, safety data sheets (SDS) should always be consulted to ensure safe handling and disposal practices.

In summary, Ethyl 5-(aminomethyl)-1,3,4-oxadiazole-2-carboxylate 2,2,2-trifluoroacetate (CAS No. 1245807-94-6) is a multifaceted compound with significant implications for drug discovery and material science. Its unique chemical properties, combined with its broad applicability, make it a valuable asset in modern research and development. As the demand for innovative solutions grows, this compound is poised to play a pivotal role in shaping the future of science and technology.